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Compound of Interest

Compound Name: Obelin

Cat. No.: B15616920 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for targeting the Ca²⁺-sensitive

photoprotein Obelin to specific subcellular compartments, including the mitochondria, nucleus,

and endoplasmic reticulum. This targeted approach allows for the precise measurement of

calcium dynamics within these organelles, offering valuable insights into their roles in cellular

signaling, metabolism, and disease.

Introduction to Obelin and Subcellular Calcium
Signaling
Obelin is a bioluminescent photoprotein isolated from the hydroid Obelia geniculata. It consists

of an apoprotein (apo-obelin) and a non-covalently bound chromophore, coelenterazine. In the

presence of calcium ions (Ca²⁺), Obelin undergoes a conformational change that triggers the

oxidation of coelenterazine, resulting in a flash of blue light. This property makes Obelin an

excellent tool for monitoring intracellular Ca²⁺ concentrations.

Different cellular compartments maintain distinct Ca²⁺ concentrations and exhibit unique Ca²⁺

dynamics in response to various stimuli. Targeting Obelin to specific organelles enables the

study of these localized Ca²⁺ signals, which are crucial for understanding processes such as

energy metabolism in mitochondria, gene expression in the nucleus, and protein folding in the

endoplasmic reticulum.
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Principles of Subcellular Targeting
The localization of proteins within a cell is determined by specific amino acid sequences known

as targeting signals. By genetically fusing these signals to Obelin, the resulting chimeric

protein can be directed to the desired organelle.

Mitochondrial Targeting: Mitochondrial proteins are typically synthesized in the cytoplasm

with an N-terminal Mitochondrial Targeting Sequence (MTS). These sequences are rich in

positively charged and hydrophobic amino acids and form an amphipathic helix.

Nuclear Targeting: Proteins destined for the nucleus contain a Nuclear Localization Signal

(NLS). A classic example is the NLS from the SV40 large T-antigen, which consists of a short

stretch of basic amino acids (PKKKRKV).[1]

Endoplasmic Reticulum (ER) Targeting: Soluble proteins are retained in the ER lumen by a

C-terminal retention signal, most commonly the KDEL sequence (Lys-Asp-Glu-Leu).[2][3]

Quantitative Data Summary
The following table summarizes typical targeting signal sequences and expected localization

efficiencies. Note that actual efficiencies may vary depending on the cell type, expression level,

and the specific construct.
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Target
Compartment

Targeting Signal
Sequence

Typical
Localization
Efficiency

Reference for
Signal Sequence

Mitochondria

N-terminal sequence

from human

cytochrome c oxidase

subunit VIII (e.g.,

MSVLTPLLLRGLTGS

ARRLPVPRAKIHSL)

> 90%
General knowledge of

MTS

Nucleus

C-terminal SV40 large

T-antigen NLS

(PKKKRKV)

> 95% [1]

Endoplasmic

Reticulum

C-terminal KDEL

sequence
> 90% [2][3]

Experimental Protocols
Construction of Targeted Obelin Expression Vectors
This protocol describes the general steps for creating expression plasmids that encode Obelin
fused with subcellular targeting signals. A mammalian expression vector such as pcDNA3.1 is

recommended for high-level expression in a wide range of cell lines.

Workflow for Plasmid Construction:
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Plasmid and Insert Preparation

PCR Amplification Cloning

Obelin cDNA PCR Amplify Obelin

Targeting Signal Oligos Anneal Oligos for NLS/KDEL

pcDNA3.1 Vector

Restriction Digest Ligation Transformation into E. coli Plasmid Purification

Seed Cells in Plate

Prepare DNA-Lipofectamine Complex

Add Complex to Cells

Incubate for 24-48h

Analyze Protein Expression
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Prepare Transfected Cells with Reconstituted Obelin

Place on Luminometer/Microscope Stage

Establish Baseline Luminescence

Add Ca2+ Mobilizing Agent

Record Luminescence Signal

Analyze Data (e.g., ΔF/F0)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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